Cas no 58164-02-6 (1-tert-Butyl-3-Iodobenzene)

1-tert-Butyl-3-Iodobenzene Properties

Names and Identifiers

• 1-IODO-3-TERT-BUTYLBENZENE
• 1-TERT-BUTYL-3-IODOBENZENE
• 1-(tert-butyl)-3-iodobenzene
• 1-tert-Butyl-3-jod-benzol
• 3-(tert-butyl)iodobenzene
• 3-iodo-tert-butylbenzene
• iodo t-butyl benzene
• +Expand

• MDL： MFCD01764504
• InChIKey： DZOSRDFXDIXEEL-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13I/c1-10(2,3)8-5-4-6-9(11)7-8/h4-7H,1-3H3
• SMILES： CC(C)(C)C1=CC(=CC=C1)I

Computed Properties

• Exact Mass: 260.00600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Heavy Atom Count: 11

Experimental Properties

• LogP: 3.58870
• PSA: 0.00000